Cas no 2229506-60-7 (5-(azidomethyl)-1-methyl-1H-indole)

• Product Name: 5-(azidomethyl)-1-methyl-1H-indole
• CAS No: 2229506-60-7
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 6396545
• PubChem ID: 151908040
• Update Time: 2025-06-08

5-(azidomethyl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-1-methyl-1H-indole
• 2229506-60-7
• EN300-1788754

• Inchi： 1S/C10H10N4/c1-14-5-4-9-6-8(7-12-13-11)2-3-10(9)14/h2-6H,7H2,1H3
• InChI Key： SUDXOHBGJVOLIG-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=C(CN=[N+]=[N-])C=CC1=2

Computed Properties

• Exact Mass: 186.090546336g/mol
• Monoisotopic Mass: 186.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 19.3Ų

Additional information on 5-(azidomethyl)-1-methyl-1H-indole

Introduction to 5-(azidomethyl)-1-methyl-1H-indole (CAS No: 2229506-60-7)

5-(azidomethyl)-1-methyl-1H-indole, identified by the chemical abstracts service number 2229506-60-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic molecule, featuring a methyl-substituted indole core with an azidomethyl functional group, has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The unique structural motif of this compound positions it as a valuable intermediate in the development of biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The indole scaffold, a prominent structural feature of many natural products and pharmaceuticals, contributes to the compound's potential biological activity. Indole derivatives are well-documented for their roles in various biological processes, including neurotransmission, immune modulation, and antioxidant mechanisms. The presence of the azidomethyl group in 5-(azidomethyl)-1-methyl-1H-indole introduces a reactive handle that can be utilized in further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

Recent advancements in drug discovery have highlighted the importance of azido-containing compounds due to their utility in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has become a cornerstone in the construction of biaryl structures, which are prevalent in many approved drugs. The azidomethyl moiety in 5-(azidomethyl)-1-methyl-1H-indole allows for facile incorporation into such libraries, facilitating high-throughput screening and the identification of novel therapeutic agents.

Moreover, the methyl substitution at the 1-position of the indole ring enhances lipophilicity, which is often a critical factor in drug bioavailability. This feature makes 5-(azidomethyl)-1-methyl-1H-indole an attractive candidate for further exploration in medicinal chemistry. Studies have demonstrated that methyl-substituted indoles exhibit improved solubility and membrane permeability, making them promising candidates for oral administration.

In academic research, 5-(azidomethyl)-1-methyl-1H-indole has been employed as a building block in the synthesis of indole-based drugs. For instance, researchers have leveraged its reactivity to develop novel scaffolds targeting inflammatory cytokines. The azido group enables selective modifications at specific positions, allowing for the creation of analogs with enhanced binding affinity and reduced off-target effects. Such modifications are crucial for optimizing drug candidates during preclinical development.

The compound's potential extends beyond its role as an intermediate. Functional groups like the azidomethyl moiety are also valuable for probe development in chemical biology. By incorporating fluorescent or biotinylating tags via click chemistry reactions, researchers can investigate protein-protein interactions and metabolic pathways involving indole derivatives. This approach has been instrumental in understanding disease mechanisms and identifying new therapeutic targets.

From a synthetic perspective, 5-(azidomethyl)-1-methyl-1H-indole exemplifies the elegance of modern organic synthesis. The combination of classical indole chemistry with contemporary cross-coupling techniques allows for efficient access to complex structures. Recent publications highlight its use in multi-step syntheses of pharmacologically relevant indoles, showcasing its versatility as a synthetic precursor.

The pharmaceutical industry has taken note of these developments, with several companies incorporating derivatives of 5-(azidomethyl)-1-methyl-1H-indole into their pipeline programs. Preclinical studies have shown promising results in models of neurodegenerative diseases and chronic inflammation, where indole-based compounds exhibit protective effects against oxidative stress and inflammatory cascades. These findings underscore the compound's potential as a lead molecule or key intermediate in drug development.

As research progresses, the applications of 5-(azidomethyl)-1-methyl-1H-indole are expected to expand further. Innovations in synthetic methodologies and computational modeling will continue to drive its use in designing next-generation therapeutics. The ability to precisely modify its structure while retaining biological activity makes it a cornerstone compound in medicinal chemistry innovation.

In conclusion,5-(azidomethyl)-1-methyl-1H-indole (CAS No: 2229506-60-7) represents a compelling example of how structural features can be harnessed to develop biologically relevant molecules. Its role as a synthetic intermediate and its potential applications in drug discovery highlight its significance in modern chemical biology and pharmaceutical research. As scientists continue to explore new frontiers in medicine,5-(azidomethyl)-1-methyl-1H-indole will undoubtedly remain a key player in advancing therapeutic solutions.